
Personal protective equipment for handling
Wzb117-ppg

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Wzb117-ppg

Cat. No.: B12372944 Get Quote

Essential Safety and Handling Guide for WZB117
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal

of WZB117, a potent inhibitor of the glucose transporter 1 (GLUT1). Adherence to these

protocols is essential to ensure a safe laboratory environment and the integrity of your

research.

Hazard Identification and Personal Protective
Equipment (PPE)
WZB117 should be considered a hazardous substance.[1] All personnel must use the following

personal protective equipment (PPE) when handling this compound.

Recommended Personal Protective Equipment (PPE) for Handling WZB117
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PPE Category Item Specification Purpose

Eye Protection
Safety Glasses with

Side Shields
ANSI Z87.1 certified

Protects eyes from

splashes.

Chemical Goggles

Recommended when

there is a significant

risk of splashing.

Hand Protection Nitrile Gloves Chemically resistant

Prevents skin contact.

Inspect gloves prior to

use and change them

frequently.

Body Protection Laboratory Coat

Protects skin and

personal clothing from

contamination.

Respiratory Protection Fume Hood

All handling of solid

WZB117 and

preparation of stock

solutions should be

performed in a

certified chemical

fume hood to avoid

inhalation of dust.

Physical and Chemical Properties
A comprehensive understanding of WZB117's properties is vital for its safe handling and use in

experiments.

Physical and Chemical Data for WZB117
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Property Value Source

Synonyms
Glucose Transporter Inhibitor

IV
[1][2]

Appearance Crystalline solid [1]

CAS Number 1223397-11-2 [1]

Molecular Formula C₂₀H₁₃FO₆ [1]

Molecular Weight 368.3 g/mol [1]

Purity ≥98% [1]

Solubility
DMSO: ~20 mg/mLDMF: ~20

mg/mLEthanol: ~10 mg/mL
[1]

Storage Store at -20°C. [1]

Stability ≥ 4 years at -20°C. [1]

Handling and Storage Procedures
Operational Plan:

Engineering Controls: Always handle solid WZB117 in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.

Preventing Contact: Avoid direct contact with skin, eyes, and clothing. Do not ingest or

inhale.[1]

Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure.

Solution Preparation: To prepare a stock solution, dissolve WZB117 in a suitable organic

solvent such as DMSO, DMF, or ethanol.[1] Purge the solvent with an inert gas before

dissolving the compound.[1] For aqueous solutions, further dilution of the organic stock

solution is necessary; however, aqueous solutions are not recommended for storage for

more than one day.[1]
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Disposal Plan
Waste Characterization: All waste containing WZB117, including empty containers,

contaminated labware, and unused solutions, should be treated as hazardous chemical

waste.

Disposal Method: Dispose of WZB117 and its contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not dispose of down the

drain or in regular trash. Contact your institution's environmental health and safety (EHS)

office for specific disposal protocols.

Accidental Release and Exposure Measures
Spill: In case of a spill, wear appropriate PPE, absorb the spill with an inert material (e.g.,

vermiculite, sand), and place it in a sealed container for hazardous waste disposal. Ventilate

the area of the spill.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water, provided the person is

conscious. Seek immediate medical attention.

Experimental Protocols and Visualization
Signaling Pathway of WZB117
WZB117 is an irreversible inhibitor of Glucose Transporter 1 (GLUT1).[2] Its mechanism of

action involves blocking glucose transport into cells, which leads to a cascade of downstream

effects culminating in cell cycle arrest and cell death.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.caymanchem.com/product/19900/wzb117
https://www.selleckchem.com/products/wzb117.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


WZB117

GLUT1

Inhibits

Glucose Uptake

Mediates

Intracellular ATP

Leads to

AMPK Activation

Activates

mTOR Inhibition

Inhibits

↓ Cyclin E2
↓ p-Rb

Regulates

Cell Cycle Arrest

Induces

Apoptosis / Necrosis

Leads to

Click to download full resolution via product page

Caption: WZB117 inhibits GLUT1, leading to decreased ATP, AMPK activation, and cell death.
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Experimental Workflow for Assessing WZB117 Activity
This workflow outlines the key steps to determine the efficacy of WZB117 in a cancer cell line.

Start: Cancer Cell Culture

Treat cells with varying
concentrations of WZB117

Measure Glucose Uptake Assess Cell Viability (e.g., MTT assay) Analyze Protein Expression
(e.g., Western Blot for p-AMPK)

Data Analysis:
Determine IC₅₀ and

assess pathway modulation

End: Conclude WZB117 Efficacy

Click to download full resolution via product page

Caption: Workflow for evaluating WZB117's impact on cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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